2-(1-hydroxycyclohexyl)-N-pyridin-3-ylacetamide

• IUPAC Name: 2-(1-hydroxycyclohexyl)-N-pyridin-3-ylacetamide
• InChI: InChI=1S/C13H18N2O2/c16-12(15-11-5-4-8-14-10-11)9-13(17)6-2-1-3-7-13/h4-5,8,10,17H,1-3,6-7,9H2,(H,15,16)
• InChI Key: OQVVLCDCEIWJCL-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)(CC(=O)NC2=CN=CC=C2)O
• Molecular Formula: C13H18N2O2
• Molecular Weight: 234.29 g/mol

Description

2-(1-hydroxycyclohexyl)-N-pyridin-3-ylacetamide, also known as JWH-018, is a synthetic cannabinoid that has been widely used in scientific research. It was first synthesized by John W. Huffman in 1995 and has been found to have a high affinity for the cannabinoid receptors CB1 and CB2. In recent years, JWH-018 has gained attention due to its potential therapeutic applications and its use as a recreational drug.

Mechanism of Action

2-(1-hydroxycyclohexyl)-N-pyridin-3-ylacetamide acts on the endocannabinoid system by binding to CB1 and CB2 receptors in the brain and peripheral tissues. This results in a range of effects, including altered perception, mood, and appetite. 2-(1-hydroxycyclohexyl)-N-pyridin-3-ylacetamide has also been found to have analgesic and anti-inflammatory properties.
Biochemical and Physiological Effects:
2-(1-hydroxycyclohexyl)-N-pyridin-3-ylacetamide has been found to produce a range of biochemical and physiological effects, including increased heart rate, blood pressure, and body temperature. It can also cause hallucinations, paranoia, and anxiety. Long-term use of 2-(1-hydroxycyclohexyl)-N-pyridin-3-ylacetamide has been associated with addiction and withdrawal symptoms.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(1-hydroxycyclohexyl)-N-pyridin-3-ylacetamide in lab experiments is that it has a high affinity for cannabinoid receptors, making it a useful tool for studying the endocannabinoid system. However, its psychoactive effects can make it difficult to control for confounding variables in experiments. Additionally, its use in animal studies raises ethical concerns.

Future Directions

There are many potential future directions for research into 2-(1-hydroxycyclohexyl)-N-pyridin-3-ylacetamide, including further investigation into its potential therapeutic applications, as well as its use as a tool for studying the endocannabinoid system. Additionally, there is a need for more research into the long-term effects of 2-(1-hydroxycyclohexyl)-N-pyridin-3-ylacetamide use, particularly in terms of addiction and withdrawal. Finally, there is a need for more research into the safety and efficacy of 2-(1-hydroxycyclohexyl)-N-pyridin-3-ylacetamide as a recreational drug.

Synthesis Methods

2-(1-hydroxycyclohexyl)-N-pyridin-3-ylacetamide can be synthesized using a variety of methods, including the Friedel-Crafts acylation of cyclohexanone with 3-pyridylacetic acid, followed by reduction of the resulting ketone with lithium aluminum hydride. Another method involves the reaction of 1-pentyl-3-(1-naphthoyl)indole with cyclohexanone in the presence of trifluoroacetic acid.

Scientific Research Applications

2-(1-hydroxycyclohexyl)-N-pyridin-3-ylacetamide has been used in a variety of scientific research studies, including investigations into its potential therapeutic applications for conditions such as chronic pain, inflammation, and anxiety. It has also been studied for its potential use in treating addiction to other drugs, such as opioids.